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Introduction
Disodium phosphate dihydrate (Na₂HPO₄·2H₂O), also known as disodium hydrogen

phosphate dihydrate or sodium phosphate dibasic dihydrate, is an inorganic salt widely utilized

across the pharmaceutical, biotechnology, and food industries.[1][2] Its primary function stems

from its excellent buffering capacity, which allows it to maintain stable pH levels in a variety of

formulations and solutions.[1][2] In pharmaceutical applications, this property is critical for

ensuring the stability, efficacy, and shelf-life of medications.[1][2] It is also employed as an

emulsifier, sequestrant, and a source of phosphorus in various processes.[2][3] This guide

provides a comprehensive overview of the technical data, experimental protocols, and safety

information for Disodium Phosphate Dihydrate, CAS number 10028-24-7.

Physicochemical Properties
Disodium phosphate dihydrate is a white, odorless, crystalline powder that is highly soluble

in water and practically insoluble in ethanol.[2][3][4] The anhydrous form is known to be

hygroscopic, readily absorbing moisture from the air.[5][6][7] Aqueous solutions of disodium

phosphate are moderately basic, with a pH typically ranging from 8.9 to 9.2 for a 0.5M solution.

[5][8]

Table 1: Physical and Chemical Properties of Disodium Phosphate Dihydrate (CAS: 10028-

24-7)
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Property Value Citations

IUPAC Name
Disodium hydrogen phosphate

dihydrate
[1][9]

Synonyms
Sodium phosphate dibasic

dihydrate, DSP Dihydrate
[1][8][10]

CAS Number 10028-24-7 [1][4][8]

EC Number 231-448-7 [1][4]

Molecular Formula Na₂HPO₄·2H₂O [1][3][4]

Molecular Weight 177.99 g/mol [1][5][10]

Appearance
White, odorless, crystalline

solid
[3][4][7]

Melting Point 92.5 °C [8][11]

Density ~2.1 g/cm³ at 20 °C [4]

Solubility in Water
Highly soluble; 0.5 M at 20 °C

(clear, colorless solution)
[2][3][8]

pH
8.9 - 9.2 (0.5M solution at

25°C)
[8]

Vapor Density 4.9 (vs air) [8][11]

Stability

Stable under normal

conditions; effloresces in

warm, dry air.

[4][7]

Decomposition

Loses water of crystallization

upon heating; converts to

sodium pyrophosphate

(Na₄P₂O₇) at ~240-250°C.

[3][4][7]
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The primary application of disodium phosphate dihydrate in scientific research and drug

development is as a buffering agent.[2][12] Phosphate-buffered saline (PBS) is a ubiquitous

buffer solution in biological research, used to maintain a constant pH for cellular and enzymatic

experiments. The HPO₄²⁻/H₂PO₄⁻ conjugate pair is most effective in the pH range of 6.2 to 8.2,

making it ideal for simulating physiological conditions.

Key applications include:

Buffer Preparation: It is a key component in preparing phosphate buffers for a wide range of

biochemical assays, enzyme reactions, and molecular biology research.[12][13][14]

Pharmaceutical Formulations: It serves as an excipient in tablets, capsules, and injections to

control pH, which is crucial for drug stability and bioavailability.[1][2][12]

Parenteral Nutrition: It is used in intravenous fluids and parenteral nutrition formulations as

an electrolyte source.[12]

Water Treatment: In laboratory and industrial settings, it is used to prevent the formation of

scale by sequestering calcium ions.[1][2]

Experimental Protocols
Preparation of a 0.1 M Phosphate Buffer (pH ~7.4)
This protocol describes the preparation of a standard phosphate buffer using monosodium

phosphate and its conjugate base, disodium phosphate. The Henderson-Hasselbalch equation

is used to determine the required ratio of the two components.

Materials:

Monosodium phosphate (NaH₂PO₄)

Disodium phosphate dihydrate (Na₂HPO₄·2H₂O)

Deionized water

pH meter and probe
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Volumetric flasks, beakers, graduated cylinders

Stir plate and stir bars

Sodium hydroxide (NaOH) or phosphoric acid (H₃PO₄) for pH adjustment

Methodology:

Determine Component Ratio: Use the Henderson-Hasselbalch equation: pH = pKa + log

([Base]/[Acid]). For the H₂PO₄⁻/HPO₄²⁻ buffer system, the pKa is approximately 7.2.

Prepare Stock Solutions:

0.2 M Disodium Phosphate Dihydrate Solution: Dissolve 35.61 g of Na₂HPO₄·2H₂O in

deionized water and bring the final volume to 1000 mL.[15]

0.2 M Monosodium Phosphate Dihydrate Solution: Dissolve 31.21 g of NaH₂PO₄·2H₂O in

deionized water and bring the final volume to 1000 mL.[15]

Mix Solutions: To prepare 100 mL of a 0.1 M phosphate buffer at pH 7.4, mix the stock

solutions in the following ratio:

40.5 mL of the 0.2 M disodium phosphate solution.

9.5 mL of the 0.2 M monosodium phosphate solution.

Dilute and Adjust pH: Transfer the mixed solution to a new beaker and add 50 mL of

deionized water to dilute the buffer to 0.1 M.

Calibrate and Verify pH: Calibrate the pH meter. Place the probe in the buffer solution and

monitor the reading. If necessary, adjust the pH to 7.4 using dropwise additions of NaOH (to

increase pH) or H₃PO₄ (to decrease pH).

Final Volume: Transfer the pH-adjusted buffer to a 100 mL volumetric flask and add

deionized water to the mark.

Quality Assay by Acid-Base Titration
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This protocol determines the purity of disodium hydrogen phosphate.[16][17] The principle

involves titrating a known quantity of the sample with a standardized acid.

Materials:

Disodium phosphate dihydrate sample

1 N Hydrochloric acid (HCl) volumetric standard

1 N Sodium hydroxide (NaOH) volumetric standard

Analytical balance

250 mL beakers

Burette

pH meter or appropriate indicator

Methodology:

Sample Preparation: Accurately weigh a sample equivalent to 2.5 g of anhydrous Na₂HPO₄.

[17] Transfer the sample to a 250 mL beaker.

Dissolution: Add 40.0 mL of 1 N HCl to the beaker and stir until the sample is completely

dissolved.[17]

Titration: Titrate the excess HCl in the sample solution with 1 N NaOH until the endpoint is

reached (as determined by a pH meter or indicator).[17]

Blank Titration: Separately, titrate a blank of 40.0 mL of the same 1 N HCl with the 1 N

NaOH.[17]

Calculation: The purity of the Na₂HPO₄ is calculated based on the difference in the volume of

NaOH used for the sample and the blank. The acceptance criteria are typically between

98.0% and 100.5% on a dried basis.[17]

Safety and Handling
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Disodium phosphate dihydrate is generally considered safe to handle, but it can cause skin

and eye irritation upon contact.[2] Ingestion of large quantities may lead to gastrointestinal

discomfort.[6] Standard laboratory safety practices should always be followed.

Table 2: Safety and Handling Information for Disodium Phosphate Dihydrate (CAS: 10028-

24-7)
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Aspect Recommendation Citations

Personal Protection

Wear chemical safety goggles,

compatible chemical-resistant

gloves, and appropriate

protective clothing.

[9][18]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation of dust. Wash

thoroughly after handling.

[9][18]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

Recommended storage is

+5°C to +30°C.

[7][11][19]

Incompatibilities

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.

[4][6][11][20]

First Aid (Eyes)

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids apart.

Consult a physician.

[9]

First Aid (Skin)

Wash immediately with plenty

of water and soap for at least

15 minutes. Remove

contaminated clothing.

[9]

First Aid (Ingestion)

Wash out mouth with water. Do

not induce vomiting. Call a

physician.

[9][21]

Spill Cleanup

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

[18]
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Visualizations
The following diagrams illustrate key workflows and concepts related to the use of disodium
phosphate dihydrate.
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Click to download full resolution via product page

Caption: Experimental workflow for preparing a 0.1M phosphate buffer.
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Caption: Logical diagram of the phosphate buffer mechanism.
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Caption: Workflow for the quality assay of disodium phosphate by titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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